Cas no 487-11-6 (Elemicin)

• Product Name: Elemicin
• CAS No: 487-11-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD01656688
• CID: 37719
• PubChem ID: 10248
• Update Time: 2025-04-18

Elemicin Chemical and Physical Properties

Names and Identifiers

• 5-Allyl-1,2,3-trimethoxybenzene
• 3-(3,4,5-Trimethoxyphenyl)-1-propene
• Elemicin
• 1,2,3-trimethoxy-5-prop-2-enylbenzene
• Elemicine
• 3,4,5-Trimethoxyallylbenzene
• BENZENE, 5-ALLYL-1,2,3-TRIMETHOXY-
• Benzene, 1,2,3-trimethoxy-5-(2-propenyl)-
• 1,2,3-Trimethoxy-5-(2-propenyl)benzene
• HSZ191AKAN
• 4-allyl-1,2,6-trimethoxybenzene
• 1,2,3-trimethoxy-5-(prop-2-en-1-yl)benzene
• 5-allyl-1,2,3-trimethoxy-benzene
• 1,2,3-Trimetho
• SCHEMBL68542
• A827594
• NSC 16704
• Benzene, 5-(2-propenyl)-1,2,3-trimethoxy
• CHEMBL458690
• 3,5-Trimethoxyallylbenzene
• Benzene, 1,2,3-trimethoxy-5-(2-propenyl)- (9CI)
• 3,4, 5-Trimethoxyallylbenzene
• s5120
• J-520432
• DTXSID60197586
• PS-4970
• BRN 1912664
• HY-N6807
• AKOS015896443
• MFCD01656688
• CHEBI:4771
• 5-(Prop-2-en-1-yl)-1,2,3-trimethoxybenzene
• 1,2,3-trimethoxy-5-prop-2-enyl-benzene
• Benzene,2,3-trimethoxy-5-(2-propenyl)-
• 1,2,3-Trimethoxy-5-(2-propenyl)benzene, 9CI
• BPLQKQKXWHCZSS-UHFFFAOYSA-N
• 4-(2-Ethyl-benzoimidazol-1-yl)-4-oxo-butyricacid
• 3,4,5-trimethoxyallyl benzene
• 5-(PROP-2-ENYL)-1,2,3-TRIMETHOXYBENZENE
• 1-ALLYL-3,4,5-TRIMETHOXYBENZENE
• 1,2,3-Trimethoxy-5-(2-propenyl)-benzene
• CCG-266643
• NSC-16704
• 4-06-00-07478 (Beilstein Handbook Reference)
• CCRIS 6783
• AI3-20815
• CS-0030665
• 1,2,3-Trimethoxy-5-allylbenzene
• 1-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENE
• EINECS 207-649-0
• NS00022224
• UNII-HSZ191AKAN
• FT-0652063
• Q417746
• BENZENE, 1,2,3-TRIMETHOXY-5-(2-PROPEN-1-YL)-
• 487-11-6
• 5'-metoxy eugenol
• NSC16704
• 1,2,3-Trimethoxy-5-[2-propenyl]-benzene
• 1,2,3-Trimethoxy-5-allylbenzene (elemicin)
• "Elemicin
• DB-081347

• MDL： MFCD01656688
• Inchi： 1S/C12H16O3/c1-5-6-9-7-10(13-2)12(15-4)11(8-9)14-3/h5,7-8H,1,6H2,2-4H3
• InChI Key： BPLQKQKXWHCZSS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C=C1OC)CC=C)OC
• BRN： 1912664

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.25
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Oil
• Density: 1.058-1.070
• Boiling Point: 279.8℃/760mmHg
• Flash Point: 92.6℃
• Refractive Index: 1.496
• Solubility: 133.2 mg/L @ 25 °C (est)
• PSA: 27.69000
• LogP: 2.44090
• Refractive Index: 1.529-1.534
• FEMA: 1788

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